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Compound of Interest

Compound Name: PD 102807

Cat. No.: B1662294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

PD 102807 solutions in Dimethyl Sulfoxide (DMSO). PD 102807 is a potent and selective

antagonist of the M4 muscarinic acetylcholine receptor, making it a valuable tool in

neuroscience and drug discovery research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PD 102807 is presented below. This

information is crucial for accurate preparation of stock solutions and for understanding the

compound's behavior in experimental settings.

Property Value Reference

Molecular Weight 392.45 g/mol [1]

Formula C₂₃H₂₄N₂O₄ [1]

Purity ≥98% [1]

Solubility in DMSO Soluble to 100 mM [1][2]

CAS Number 23062-91-1 [1]

Storage of Powder Room Temperature [2]
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Preparation of PD 102807 Stock Solution in DMSO
This protocol outlines the steps for preparing a concentrated stock solution of PD 102807 in

DMSO. Adherence to these guidelines is critical to ensure the accuracy and reproducibility of

experimental results.

Materials:

PD 102807 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

(Optional) Sonicator water bath

Protocol:

Pre-weighing Preparation: Before opening, bring the vial of PD 102807 powder to room

temperature to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of PD 102807 powder in a sterile

microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve

the desired stock concentration (e.g., for a 10 mM stock solution, add 25.48 µL of DMSO per

1 mg of PD 102807).

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.
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If particulates remain, sonicate the solution in a water bath for 5-10 minutes. Gentle

warming to 37°C can also aid dissolution, but avoid excessive heat.

Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock

solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one month.[2] For longer-term storage, -80°C is

recommended.

Note on Dilution: When preparing working solutions, dilute the DMSO stock solution in the

appropriate aqueous buffer or cell culture medium. It is recommended to keep the final

concentration of DMSO in the working solution below 0.5% to minimize solvent-induced cellular

toxicity.

Experimental Workflow for In Vitro Assays
The following diagram illustrates a typical workflow for utilizing a PD 102807 DMSO stock

solution in a cell-based in vitro assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10576595/
https://www.benchchem.com/product/b1662294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Cell-Based Assay

Weigh PD 102807 Powder

Add Anhydrous DMSO

Vortex / Sonicate

Aliquot & Store at -20°C

Thaw Aliquot

Retrieve for Experiment

Dilute in Media

Treat Cells

Incubate

Perform Assay

 

Cell Membrane

Cytoplasm

M4 Receptor

Gαi/o

Activates

Adenylyl Cyclase

Inhibits

ATP

Acetylcholine (ACh)

Binds & Activates

PD 102807

Binds & Blocks

cAMP

Conversion

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1662294?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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